Cas no 221526-80-3 (1,1'-Biphenyl, 4-butyl-4'-[(4-butyl-2,6-difluorophenyl)ethynyl]-)

• Product Name: 1,1'-Biphenyl, 4-butyl-4'-[(4-butyl-2,6-difluorophenyl)ethynyl]-
• CAS No: 221526-80-3
• MF: C₂₈H₂₈F₂
• MW: 402.518734931946
• MDL: MFCD30145890
• CID: 1005812
• PubChem ID: 71356963
• Update Time: 2025-07-17

1,1'-Biphenyl, 4-butyl-4'-[(4-butyl-2,6-difluorophenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-buthyl-4'-[(4-buthyl-2,6-difluorophenyl)ethynyl]-
• 5-butyl-2-[2-[4-(4-butylphenyl)phenyl]ethynyl]-1,3-difluorobenzene
• 1,1'-Biphenyl, 4-butyl-4'-[(4-butyl-2,6-difluorophenyl)ethynyl]-
• 4-Butyl-4'-[(4-butyl-2,6-difluorophenyl)ethynyl]-1,1'-biphenyl
• 4-Butyl-4'-((4-butyl-2,6-difluorophenyl)ethynyl)-1,1'-biphenyl
• 4-(4-Butyl-2,6-difluorophenylethynyl)-4'-butylbiphenyl
• 1,1'-Biphenyl, 4-buthyl-4'-[(4-buthyl-2,6-difluoro
• 1,1-Biphenyl, 4-butyl-4-[(4-butyl-2,6-difluorophenyl)ethynyl]-
• 4-[(4-Butyl-2,6-difluoroph
• 4-BUTYL-4'-[2-(4-BUTYL-2,6-DIFLUOROPHENYL)ETHYNYL]-1,1'-BIPHENYL
• AS-71681
• CS-0449726
• WIA52680
• AKOS025293462
• DTXSID60781060
• 221526-80-3
• SCHEMBL14846051
• 4-[(4-Butyl-2,6-difluorophenyl)ethynyl]-4 inverted exclamation mark -butylbiphenyl
• A10791

• MDL： MFCD30145890
• Inchi： 1S/C28H28F2/c1-3-5-7-21-9-14-24(15-10-21)25-16-11-22(12-17-25)13-18-26-27(29)19-23(8-6-4-2)20-28(26)30/h9-12,14-17,19-20H,3-8H2,1-2H3
• InChI Key： FJTKLKYXSCOTTL-UHFFFAOYSA-N
• SMILES： FC1C(C#CC2C=CC(=CC=2)C2C=CC(=CC=2)CCCC)=C(C=C(C=1)CCCC)F

Computed Properties

• Exact Mass: 402.21590722g/mol
• Monoisotopic Mass: 402.21590722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 9.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1,1'-Biphenyl, 4-butyl-4'-[(4-butyl-2,6-difluorophenyl)ethynyl]-

Research Brief on 1,1'-Biphenyl, 4-butyl-4'-[(4-butyl-2,6-difluorophenyl)ethynyl]- (CAS: 221526-80-3)

The compound 1,1'-Biphenyl, 4-butyl-4'-[(4-butyl-2,6-difluorophenyl)ethynyl]- (CAS: 221526-80-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of advanced materials and pharmaceuticals. Its biphenyl core, coupled with the ethynyl linkage and difluorophenyl substituents, provides a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of liquid crystals, organic semiconductors, and as a potential ligand for targeting specific biological pathways.

One of the most promising areas of investigation involves the compound's interaction with cellular receptors and enzymes. Preliminary in vitro studies suggest that 1,1'-Biphenyl, 4-butyl-4'-[(4-butyl-2,6-difluorophenyl)ethynyl]- exhibits selective binding affinity towards certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. This selectivity could pave the way for the development of novel kinase inhibitors with improved efficacy and reduced off-target effects.

The synthesis of this compound has also been a focal point of recent research. Advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic approaches not only enhance the scalability of production but also allow for the introduction of diverse functional groups, thereby expanding the compound's applicability in medicinal chemistry.

In addition to its pharmacological potential, the compound's physicochemical properties have been extensively characterized. Studies have demonstrated its stability under various environmental conditions, making it a viable candidate for long-term storage and formulation. Furthermore, its fluorescence properties have been leveraged in the design of molecular probes for imaging and diagnostic applications.

Despite these advancements, challenges remain in fully elucidating the compound's biological effects and optimizing its therapeutic profile. Ongoing research is focused on conducting in vivo studies to assess its pharmacokinetics, toxicity, and overall safety. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1,1'-Biphenyl, 4-butyl-4'-[(4-butyl-2,6-difluorophenyl)ethynyl]- (CAS: 221526-80-3) represents a promising candidate for further exploration in chemical biology and drug development. Its multifaceted properties and potential therapeutic benefits underscore the importance of continued research in this area. Future studies should aim to address the existing gaps in knowledge and explore innovative applications for this versatile compound.